1-(Chloromethyl)-1-(propan-2-yl)cyclobutane

• Molecular Formula: C8H15Cl
• Molecular Weight: 146.66 g/mol
• IUPAC Name: 1-(chloromethyl)-1-propan-2-ylcyclobutane
• InChI: InChI=1S/C8H15Cl/c1-7(2)8(6-9)4-3-5-8/h7H,3-6H2,1-2H3
• InChI Key: MINORSHRZVXXHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCC1)CCl

Description

1-(Chloromethyl)-1-(propan-2-yl)cyclobutane is a bicyclic alkyl halide characterized by a cyclobutane ring substituted with a chloromethyl (-CH₂Cl) and an isopropyl (-CH(CH₃)₂) group on the same carbon atom. Its molecular formula is C₈H₁₅Cl, with a molecular weight of 146.45 g/mol. The compound’s structure combines steric hindrance from the bulky isopropyl group with the electron-withdrawing effects of the chlorine atom, influencing its reactivity and stability.

Biological Activity

1-(Chloromethyl)-1-(propan-2-yl)cyclobutane, also known as (1-Chloropropan-2-yl)cyclobutane, is a compound of interest in organic chemistry and medicinal research. Its unique structure, which combines a cyclobutane ring with a chloromethyl group, makes it a versatile building block in the synthesis of various organic molecules. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

The chemical formula for 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane is $C_7H_{13}Cl$. It is primarily used as a reagent in organic synthesis and has shown potential for various biological interactions. The compound can undergo several reactions such as substitution, oxidation, and reduction, leading to the formation of alcohols, amines, ethers, and other derivatives .

The biological activity of 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane is largely attributed to its ability to interact with biomolecules through nucleophilic substitution reactions. The chlorine atom in the molecule acts as a leaving group, facilitating nucleophilic attacks that can lead to the formation of biologically active compounds. This mechanism is critical in drug development where such transformations can yield pharmacologically relevant substances .

Biological Activity and Therapeutic Potential

Research has indicated that cyclobutane derivatives possess various biological activities, including antimicrobial, antitumor, and neuroprotective effects. For instance, studies on cyclobutane-containing alkaloids have revealed their ability to enhance nerve growth factor (NGF) expression in human astrocytoma cells .

Table 1: Biological Activities of Cyclobutane Derivatives

Activity Type	Specific Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Antitumor	Induction of apoptosis in cancer cells
Neuroprotective	Increased NGF mRNA expression
Enzyme Inhibition	Interaction with muscarinic acetylcholine receptors

Case Studies

Several studies have highlighted the potential of cyclobutane derivatives in therapeutic applications:

• Neurotrophic Factor Biosynthesis : A study investigated the effects of lannotinidines (cyclobutane-containing alkaloids) on NGF mRNA expression in human astrocytoma cells. The results showed significant enhancement in NGF levels when treated with these compounds, suggesting their potential use in neurodegenerative diseases .
• Antitumor Activity : Research on various cyclobutane derivatives has demonstrated their ability to induce apoptosis in cancer cells through different mechanisms, including the activation of caspases and modulation of signaling pathways involved in cell survival .
• Antimicrobial Properties : Cyclobutane derivatives have been shown to exhibit antimicrobial activity against a range of pathogens. Their structural uniqueness allows them to disrupt bacterial cell membranes effectively .

Scientific Research Applications

1-(Chloromethyl)-1-(propan-2-yl)cyclobutane is a compound with significant potential in various scientific research applications. This article will explore its applications, particularly in medicinal chemistry, synthetic methodologies, and material science.

Chemical Properties and Structure

1-(Chloromethyl)-1-(propan-2-yl)cyclobutane is characterized by its unique cyclobutane ring structure, which imparts distinct chemical properties. The presence of the chloromethyl group allows for various substitution reactions, making it a versatile intermediate in organic synthesis. Its molecular formula is C$_{8}$H$_{15}$Cl, and it has a molecular weight of approximately 150.66 g/mol.

GPR120 Modulation

One prominent application of cyclobutane derivatives, including 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane, is in the modulation of G protein-coupled receptors (GPCRs). Specifically, compounds that contain cyclobutane moieties have been investigated for their ability to modulate GPR120, a receptor implicated in insulin sensitivity and glucose metabolism. Such compounds could offer therapeutic benefits for conditions like type 2 diabetes by enhancing insulin sensitivity through anti-inflammatory pathways .

Anticancer Activity

Research has indicated that certain cyclobutane derivatives exhibit anticancer properties. For instance, compounds containing cyclobutane structures have been shown to affect growth and proliferation in various cancer cell lines. The strain energy associated with the cyclobutane ring can be exploited for selective reactions that yield biologically active products .

Synthesis of Cyclobutane Derivatives

The synthesis of 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane can be achieved through several methods, including:

• Phase Transfer Catalysis : This method facilitates the formation of chloromethylated cyclobutanes from readily available precursors. The use of phase transfer catalysts enhances the reaction rates and yields, making it an efficient synthetic route .
• Rhodium-Catalyzed Reactions : The application of rhodium catalysts in cyclobutane chemistry has opened new avenues for synthesizing complex molecules. These reactions often involve the activation of C–C bonds within the strained cyclobutane framework, leading to valuable synthetic intermediates .

Polymer Chemistry

Cyclobutane derivatives are also being explored for their potential applications in polymer science. The unique structural characteristics of these compounds can influence the physical properties of polymers, such as thermal stability and mechanical strength. Research indicates that incorporating cyclobutane units into polymer backbones can enhance material properties and broaden their applicability in various industries .

Functional Materials

Due to their unique reactivity and structural features, compounds like 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane are being studied for use in functional materials. These materials can find applications in areas such as coatings, adhesives, and other specialty chemicals where specific performance characteristics are required.

Case Study 1: Antidiabetic Agents

A study focused on the development of GPR120 modulators included a series of cyclobutane derivatives. The findings demonstrated that specific modifications to the cyclobutane structure could significantly enhance binding affinity and biological activity against GPR120, suggesting a pathway for developing new antidiabetic agents .

Case Study 2: Anticancer Research

In another study examining the anticancer potential of cyclobutane-containing compounds, researchers synthesized various derivatives and tested their efficacy against different cancer cell lines. Results indicated that some derivatives exhibited significant cytotoxicity, highlighting the potential for further development into therapeutic agents .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical and structural attributes of 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane with related alkyl halides and cyclic derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Effects	CAS Number (if available)
1-(Chloromethyl)-1-(propan-2-yl)cyclobutane	C₈H₁₅Cl	146.45	Tertiary carbon with -CH₂Cl and -CH(CH₃)₂	Not provided
(Bromomethyl)cyclobutane	C₅H₉Br	163.03	Bromine substituent (better leaving group)	Not provided
1-Chlorobutane	C₄H₉Cl	92.57	Primary alkyl chloride (linear chain)	109-69-3
2-Chloro-2-methylpropane	C₄H₉Cl	92.57	Tertiary alkyl chloride (branched)	507-20-0
1-(2-Chloroethyl)-1-(trifluoromethyl)cyclobutane	C₇H₁₀ClF₃	198.60	Trifluoromethyl (-CF₃) electron-withdrawing group	Not provided

Key Observations :

• Steric Effects : The cyclobutane derivative’s bulky isopropyl group creates significant steric hindrance, reducing reactivity in SN2 mechanisms compared to linear 1-chlorobutane .
• Leaving Group Ability : Bromine in (bromomethyl)cyclobutane enhances substitution reactivity compared to chlorine in the target compound .

Reactivity in Substitution Reactions

• SN2 Reactivity :
  • The target compound’s chloromethyl group is a primary alkyl chloride , but steric hindrance from the cyclobutane and isopropyl substituents impedes backside attack, making SN2 less favorable than in 1-chlorobutane .
  • Bromine analogs (e.g., (bromomethyl)cyclobutane) exhibit faster SN2 rates due to Br’s superior leaving ability .
• SN1 Reactivity: Tertiary chlorides like 2-chloro-2-methylpropane form stable carbocations, favoring SN1. In contrast, the target compound’s primary chloromethyl group cannot stabilize a carbocation, rendering SN1 unlikely .

Ring Strain and Stability

• Cyclobutane vs. Cyclopropane : Cyclobutane’s moderate ring strain (less than cyclopropane but higher than larger rings) increases reactivity compared to acyclic analogs. For example, cyclopropane derivatives (e.g., 1-(4-chlorophenyl)-2-cyclopropylpropan-1-one) undergo ring-opening reactions more readily .
• Substituent Influence : Electron-donating groups (e.g., isopropyl) on cyclobutane may slightly alleviate ring strain, enhancing thermal stability compared to unsubstituted cyclobutane derivatives .

Preparation Methods

Direct Chloromethylation of Cyclobutane Derivatives

One plausible route involves the chloromethylation of a cyclobutane precursor bearing the propan-2-yl group. This process typically employs chloromethylating agents such as paraformaldehyde in the presence of hydhydrochloric acid or zinc chloride as catalysts, under controlled conditions to prevent over-alkylation or ring cleavage.

Reaction scheme:

Cyclobutane derivative + Chloromethylating agent → 1-(Chloromethyl)-1-(propan-2-yl)cyclobutane

Conditions:

• Use of formaldehyde derivatives (e.g., paraformaldehyde)
• Catalysts like zinc chloride or stannic chloride
• Acidic medium
• Elevated temperatures (~50-80°C)

This method is analogous to classical chloromethylation of aromatic compounds but adapted for saturated cyclobutane rings, which are less reactive but can be functionalized under specific conditions.

Ring-Functionalization via Alkylation

Another method involves initial synthesis of 1-(propan-2-yl)cyclobutane followed by selective chloromethylation at the ring. The synthesis of the cyclobutane core with the propan-2-yl substituent can be achieved via [2+2] cycloaddition reactions or ring contraction methods from larger cyclic precursors, as indicated in patent literature on cyclobutanone synthesis.

Stepwise process:

• Synthesis of 1-(propan-2-yl)cyclobutane via cycloaddition or rearrangement.
• Chloromethylation using chloromethyl methyl ether or paraformaldehyde with hydrochloric acid.

Preparation via Cyclobutane Ring Contraction

Research indicates that larger cycloalkanes or cyclobutanones can be converted into cyclobutane derivatives via ring contraction methods involving halogenation and reductive steps.

For example:

• Starting from a cyclobutanone with appropriate substituents.
• Halogenation at the carbonyl position followed by reduction.
• Ring contraction facilitated by reagents like zinc or tin in acidic media, as described in patent US4028418A, which discusses the preparation of cyclobutanones via halogenation and ring contraction.

Research Findings and Experimental Data

• Patents and literature on cyclobutane synthesis emphasize the importance of halogenation and ring contraction strategies, often involving halogenated acyl halides and unsaturated compounds, which can be adapted for functionalization at specific ring positions.
• Ring contraction processes from cyclobutanones, as described in US4028418A, involve halogenation followed by base-mediated ring contraction, leading to cyclopropane derivatives, which can serve as intermediates for further functionalization to obtain the target compound.
• Reactivity considerations suggest that the chloromethyl group can be introduced via electrophilic substitution using chloromethylating agents, with careful control of reaction conditions to prevent ring cleavage or rearrangement.